5,5-Dimethyl-2-{[(piperidin-4-ylmethyl)-amino]-methylene}-cyclohexane-1,3-dione

• IUPAC Name: 3-hydroxy-5,5-dimethyl-2-(piperidin-4-ylmethyliminomethyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C15H24N2O2/c1-15(2)7-13(18)12(14(19)8-15)10-17-9-11-3-5-16-6-4-11/h10-11,16,18H,3-9H2,1-2H3
• InChI Key: HEHMEOGDKHIDON-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)C=NCC2CCNCC2)O)C
• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol
• CAS No.: 336177-26-5

Description

5,5-Dimethyl-2-{[(piperidin-4-ylmethyl)-amino]-methylene}-cyclohexane-1,3-dione is a useful research compound. Its molecular formula is C15H24N2O2 and its molecular weight is 264.36 g/mol. The purity is usually 95%.
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Scientific Research Applications

Reaction Mechanisms and Synthesis

The chemical has been involved in studies exploring different reaction mechanisms and synthetic routes for various compounds. For instance, it has been used in reactions to synthesize N-confused porphyrin derivatives, demonstrating the reactivity of active methylene compounds with the 3-C position of N-confused porphyrin, leading to novel types of derivatives without the need for a catalyst (Li et al., 2011). Similarly, its applications extend to the synthesis of 3-acyl-1,5-benzodiazepines, showcasing its versatility in organic transformations (Gurkovskii et al., 1999).

Antimicrobial Activity

Research has also been conducted on the synthesis of derivatives carrying biologically active sulfonamide moieties, which were evaluated for their antimicrobial activity. These studies found that certain synthesized compounds displayed interesting antimicrobial properties against a variety of bacteria and fungi, highlighting the potential pharmaceutical applications of derivatives of this compound (Ghorab et al., 2017).

Coordination Compounds

Another application area is the derivation of coordination compounds from dimethylhydrazones of cyclohexane-1,2-dione, which forms complexes with metals such as Co(II) and Zn(II). These studies shed light on the potential use of such compounds in developing metal-organic frameworks or catalytic sites for chemical reactions (Demertzi et al., 1984).

Chemical Interactions and Molecular Structure

The compound has been utilized in understanding chemical interactions and molecular structures, as seen in the synthesis of specific derivatives through multicomponent reactions. Such studies not only provide insights into the compound's reactivity but also contribute to the development of new synthetic methodologies that can be applied in the preparation of complex organic molecules (Barakat et al., 2016).